Cas no 885519-25-5 (4-Chloro-3-iodo-6-nitro-1H-indazole)

4-Chloro-3-iodo-6-nitro-1H-indazole is a halogenated nitroindazole derivative with significant utility in pharmaceutical and agrochemical research. Its unique structure, featuring chloro, iodo, and nitro substituents, makes it a versatile intermediate for synthesizing heterocyclic compounds. The presence of multiple reactive sites enables selective functionalization, facilitating the development of targeted molecules for medicinal chemistry applications. This compound is particularly valuable in the study of kinase inhibitors and antimicrobial agents due to its electron-withdrawing groups, which enhance binding affinity. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. Its well-defined reactivity profile supports efficient scale-up for industrial applications.

4-Chloro-3-iodo-6-nitro-1H-indazole structure

885519-25-5 structure

Product Name:4-Chloro-3-iodo-6-nitro-1H-indazole

CAS No:885519-25-5

MF:C₇H₃ClIN₃O₂

MW:323.475092172623

CID:840755

PubChem ID:24728114

Update Time:2025-10-29

4-Chloro-3-iodo-6-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-iodo-6-nitro-1H-indazole
- 4-chloro-3-iodo-6-nitro-2H-indazole
- 885519-25-5
- DTXSID50646179
- AKOS016004236
- MDL： MFCD07781366
- Inchi： 1S/C7H3ClIN3O2/c8-4-1-3(12(13)14)2-5-6(4)7(9)11-10-5/h1-2H,(H,10,11)
- InChI Key： VTLMWXADEHEFRL-UHFFFAOYSA-N
- SMILES： IC1=C2C(=CC(=CC2=NN1)[N+](=O)[O-])Cl

Computed Properties

Exact Mass: 322.89585g/mol
Monoisotopic Mass: 322.89585g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 74.5Å²

4-Chloro-3-iodo-6-nitro-1H-indazole Pricemore >>

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TRC	C073135-50mg	4-Chloro-3-iodo-6-nitro-1H-indazole	885519-25-5		50mg	$ 340.00	2022-06-06
TRC	C073135-100mg	4-Chloro-3-iodo-6-nitro-1H-indazole	885519-25-5		100mg	$ 570.00	2022-06-06
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Chemenu	CM150737-1g	4-Chloro-3-iodo-6-nitro-1H-indazole	885519-25-5	95%	1g	$***	2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747524-1g	4-Chloro-3-iodo-6-nitro-2h-indazole	885519-25-5	98%	1g	￥4116.00	2024-04-27
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